tert-Butyl 6-oxo-2-oxa-7-azaspiro[3.5]nonane-7-carboxylate

• Molecular Formula: C12H19NO4
• Molecular Weight: 241.28 g/mol
• IUPAC Name: tert-butyl 6-oxo-2-oxa-7-azaspiro[3.5]nonane-7-carboxylate
• InChI: InChI=1S/C12H19NO4/c1-11(2,3)17-10(15)13-5-4-12(6-9(13)14)7-16-8-12/h4-8H2,1-3H3
• InChI Key: GUZSERCCTYKLSP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CC1=O)COC2

Description

tert-Butyl 6-oxo-2-oxa-7-azaspiro[3.5]nonane-7-carboxylate is an organic compound with the molecular formula C13H21NO3. It is a spiro compound, characterized by a unique structure where two rings are connected through a single atom. This compound is often used as an intermediate in organic synthesis and has applications in various fields, including medicinal chemistry and material science .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tert-Butyl 6-oxo-2-oxa-7-azaspiro[3.5]nonane-7-carboxylate typically involves the reaction of tert-butyl 1,1-dichloro-2-oxo-7-azaspiro[3.5]nonane-7-carboxylate with trichloroacetyl chloride . The reaction is carried out under controlled conditions to ensure the formation of the desired product. The reaction conditions often include maintaining a specific temperature and using appropriate solvents to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and equipment to ensure high yield and purity. The reaction conditions are optimized to achieve efficient production while minimizing waste and environmental impact .

Chemical Reactions Analysis

Types of Reactions

tert-Butyl 6-oxo-2-oxa-7-azaspiro[3.5]nonane-7-carboxylate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation products.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions vary depending on the desired product and include specific temperatures, solvents, and catalysts .

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols. Substitution reactions can result in a variety of substituted derivatives .

Scientific Research Applications

Chemistry

In chemistry, tert-Butyl 6-oxo-2-oxa-7-azaspiro[3.5]nonane-7-carboxylate is used as an intermediate in the synthesis of complex organic molecules. Its unique structure makes it valuable in the development of new chemical entities .

Biology

In biological research, this compound is used to study enzyme interactions and metabolic pathways. Its ability to interact with specific enzymes makes it a useful tool in biochemical studies .

Medicine

In medicinal chemistry, this compound is explored for its potential therapeutic properties. It is used in the design and synthesis of new drugs, particularly those targeting specific enzymes or receptors .

Industry

In the industrial sector, this compound is used in the production of advanced materials and specialty chemicals. Its unique properties make it suitable for various applications, including the development of new polymers and coatings .

Mechanism of Action

The mechanism of action of tert-Butyl 6-oxo-2-oxa-7-azaspiro[3.5]nonane-7-carboxylate involves its interaction with specific molecular targets, such as enzymes or receptors. The compound binds to these targets, modulating their activity and leading to various biochemical effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

• tert-Butyl 2-oxo-7-azaspiro[3.5]nonane-7-carboxylate
• tert-Butyl 2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate
• tert-Butyl 7-oxo-2-azaspiro[3.5]nonane-2-carboxylate

Uniqueness

tert-Butyl 6-oxo-2-oxa-7-azaspiro[3.5]nonane-7-carboxylate is unique due to its specific spiro structure and the presence of both oxo and oxa groups. This combination of features gives it distinct chemical and physical properties, making it valuable in various research and industrial applications .